Cas no 565185-48-0 (2-[4-[[4-(4,6-Dipyridin-2-ylpyridin-2-yl)phenyl]-diphenylmethyl]phenyl]-4,6-dipyridin-2-ylpyridine)

2-[4-[[4-(4,6-Dipyridin-2-ylpyridin-2-yl)phenyl]-diphenylmethyl]phenyl]-4,6-dipyridin-2-ylpyridine structure
565185-48-0 structure
Product Name:2-[4-[[4-(4,6-Dipyridin-2-ylpyridin-2-yl)phenyl]-diphenylmethyl]phenyl]-4,6-dipyridin-2-ylpyridine
CAS No:565185-48-0
MF:C55H38N6
MW:782.930431842804
CID:2832265
PubChem ID:71441323
Update Time:2025-04-21

2-[4-[[4-(4,6-Dipyridin-2-ylpyridin-2-yl)phenyl]-diphenylmethyl]phenyl]-4,6-dipyridin-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

    • 565185-48-0
    • DTXSID80850262
    • 2~6~,3~6~-[(Diphenylmethylene)di(4,1-phenylene)]di(1~2~,2~2~:2~4~,3~2~-terpyridine)
    • 2-[4-[[4-(4,6-Dipyridin-2-ylpyridin-2-yl)phenyl]-diphenylmethyl]phenyl]-4,6-dipyridin-2-ylpyridine
    • Inchi: 1S/C55H38N6/c1-3-15-43(16-4-1)55(44-17-5-2-6-18-44,45-27-23-39(24-28-45)51-35-41(47-19-7-11-31-56-47)37-53(60-51)49-21-9-13-33-58-49)46-29-25-40(26-30-46)52-36-42(48-20-8-12-32-57-48)38-54(61-52)50-22-10-14-34-59-50/h1-38H
    • InChI Key: UYRJCKNODMVRIA-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CN=2)=CC(C2C=CC=CN=2)=CC=1C1C=CC(=CC=1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C2C=C(C3C=CC=CN=3)C=C(C3C=CC=CN=3)N=2)=CC=1

Computed Properties

  • Exact Mass: 782.31579524Da
  • Monoisotopic Mass: 782.31579524Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 10
  • Complexity: 1200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 77.3Ų

2-[4-[[4-(4,6-Dipyridin-2-ylpyridin-2-yl)phenyl]-diphenylmethyl]phenyl]-4,6-dipyridin-2-ylpyridine Related Literature

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